Cas no 874285-05-9 (2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride)

• Product Name: 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride
• CAS No: 874285-05-9
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• CID: 3374964
• PubChem ID: 45791774
• Update Time: 2025-10-28

2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE, 3-BROMO-4-FLUORO-, HYDROCHLORIDE
• Z752370708
• SCHEMBL17823096
• ZJB28505
• 2-(3-bromo-4-fluorophenyl)ethanamine;hydrochloride
• 2-(3-bromo-4-fluorophenyl)ethan-1-amine hydrochloride
• EN300-50503
• G41624
• 816-959-0
• AKOS015958677
• 874285-05-9
• 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride

• Inchi： 1S/C8H9BrFN.ClH/c9-7-5-6(3-4-11)1-2-8(7)10;/h1-2,5H,3-4,11H2;1H
• InChI Key： OTSHFYYBCJANTC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCN)F.Cl

Computed Properties

• Exact Mass: 252.96692Da
• Monoisotopic Mass: 252.96692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 178-180 °C

2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride

Comprehensive Overview of 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride (CAS No. 874285-05-9)

2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride (CAS No. 874285-05-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its bromine and fluorine substituents on the phenyl ring, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers often explore its derivatives for their bioactive properties, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

The molecular structure of 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride features a phenyl ethylamine backbone, a common motif in many biologically active molecules. The presence of halogen atoms (bromine and fluorine) enhances its reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in the development of central nervous system (CNS) therapeutics, where modifications to the amine group can yield compounds with improved blood-brain barrier permeability.

In the context of current research trends, 874285-05-9 is frequently discussed in relation to structure-activity relationship (SAR) studies. Scientists are particularly interested in how the 3-bromo-4-fluoro substitution pattern influences molecular interactions. This aligns with the growing demand for halogenated aromatic compounds in drug design, as they often exhibit enhanced metabolic stability and target selectivity. Online searches for terms like "halogenated phenyl ethylamine synthesis" or "GPCR ligand optimization" reflect this focus.

From a synthetic chemistry perspective, 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride serves as a versatile building block. Its primary amine group allows for further functionalization through amide coupling, reductive amination, or other N-alkylation reactions. The compound’s hydrochloride salt form improves solubility and handling, which is critical for high-throughput screening in drug discovery. Laboratories often prioritize its use in parallel synthesis workflows to accelerate the development of novel bioactive molecules.

Environmental and regulatory considerations are also relevant when working with halogenated compounds. While 874285-05-9 is not classified as hazardous under standard safety guidelines, proper handling protocols are recommended due to its potential reactivity. Researchers frequently search for "safe handling of aromatic amines" and "halogenated compound stability", underscoring the need for clear technical documentation.

In summary, 2-(3-Bromo-4-fluorophenyl)ethan-1-amine Hydrochloride (CAS No. 874285-05-9) represents a critical tool in modern chemical research. Its unique structural features and adaptability make it indispensable for exploring new pharmacophores and optimizing drug candidates. As the pharmaceutical industry continues to emphasize precision medicine and targeted therapies, compounds like this will remain at the forefront of innovation.